Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing
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Compound Focus: 2-(Vinyloxy)ethanol

CAS No.: 764-48-7

Cat. No.: S563808

Basic Information on 2-(Vinyloxy)ethanol

2-(Vinyloxy)ethanol, also known as ethylene glycol monovinyl ether, is a vinyl ether compound. The table

below summarizes its key properties [1] [2].

Property Value | Description

CAS Number 764-48-7 [1]

Molecular Formula C4HgO5 [1]

Molecular Weight 88.11 g/mol [1]

Boiling Point 143 °C (lit.) [1] [2]

Density 0.982 g/mL at 25 °C (lit.) [1] [2]

Flash Point 120 °F (approx. 49 °C) [1] [2]

Appearance Colorless to almost colorless clear liquid [1]

Key Feature Contains a polymerizable vinyl group and a hydroxyl group [2]
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Reported Applications and Synthesis

While not classified as bio-based, 2-(Vinyloxy)ethanol has utility as a synthetic monomer:

¢ Industrial Use: It is used in the synthesis of polycarboxylic acid superplasticizers, adhesives,
lubricants, and surface protection materials. Its polymers are valued for their adhesion, miscibility, and

solubility [2].

e Synthesis Pathway: The industrial production of vinyl ethers like 2-(Vinyloxy)ethanol typically
involves the reaction of acetylene with an alcohol (in this case, ethylene glycol) under high pressure

and in the presence of a catalyst, such as an alkali metal hydroxide [3]. This is a petroleum-based

chemical process.

Understanding Bio-based Polymers

Since 2-(Vinyloxy)ethanol is a synthetic chemical, here is context on what constitutes a bio-based polymer.

The table below classifies the main categories with examples [4] [5].

Category Description Example Polymers

Polymers from Directly extracted or derived Starch, Cellulose, Chitosan [5]

Biomass from natural sources.

Polymers from Produced directly by bacteria or  Polyhydroxyalkanoates (PHA),
Microorganisms other microbes. Polyhydroxybutyrate (PHB) [4] [5]
Synthetic Polymers Conventional polymer Polylactic acid (PLA), Bio-polyethylene
from Bio-monomers synthesis using monomers (Bio-PE), Bio-poly(ethylene terephthalate)

derived from renewable
resources.

(Bio-PET) [4] [5]

A polymer is considered "bio-based" based on the renewable origin of its raw materials, not necessarily its

biodegradability. Some, like Bio-PE, are non-biodegradable despite being made from plant sources [4].

Research Alternatives and Pathways
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Your interest in functional monomers for polymer science is valid, even if 2-(Vinyloxy)ethanol isn't bio-

based. Here are potential research directions:

o Explore Bio-based Alternatives: Investigate hydroxyl-functionalized monomers derived from
biomass, such as certain fatty acids or sugar-based molecules, which could impart similar properties

to polymers.

¢ Novel Bio-based Routes: Research could potentially explore fermentative pathways to produce a
molecule like 2-(Vinyloxy)ethanol from sugar feedstocks, which would then classify it as a bio-based
monomer. However, no such commercial or widely reported process currently exists.

Experimental Workflow for Bio-based Polymer
Development

For researchers developing applications with new bio-based materials, the following workflow outlines a

general systematic approach. You can adapt this high-level protocol to specific projects.
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Conclusion and Research Outlook

In summary, 2-(Vinyloxy)ethanol is not currently recognized as a feedstock for bio-based polymers. It is
a synthetically produced vinyl ether with specific industrial applications. The field of bio-based polymers is
diverse, relying primarily on biomass extraction, microbial production, or the conversion of bio-derived

platform chemicals.
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Future research could explore the feasibility of producing a structurally similar compound through biological
or catalytic conversion of renewable resources, which would be a significant innovation in green polymer

chemistry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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